Cas no 40870-90-4 (Methyl 3-(hexylamino)-2-methylpropanoate)

Methyl 3-(hexylamino)-2-methylpropanoate is a specialized ester-amine compound with applications in organic synthesis and pharmaceutical intermediates. Its structure, featuring a hexylamino group and a methyl ester, offers versatility in nucleophilic substitution and condensation reactions. The presence of both ester and amine functionalities allows for further derivatization, making it valuable in constructing complex molecules. The compound's moderate lipophilicity, influenced by the hexyl chain, enhances solubility in organic solvents, facilitating its use in hydrophobic reaction systems. Careful handling is advised due to potential reactivity of the ester and amine groups under acidic or basic conditions. Storage under inert atmosphere is recommended to maintain stability.

Methyl 3-(hexylamino)-2-methylpropanoate structure

40870-90-4 structure

Product Name:Methyl 3-(hexylamino)-2-methylpropanoate

CAS No:40870-90-4

MF:C₁₁H₂₃NO₂

MW:201.305823564529

MDL:MFCD14707498

CID:4713991

Update Time:2025-05-27

Methyl 3-(hexylamino)-2-methylpropanoate Chemical and Physical Properties

Names and Identifiers

- methyl 3-(hexylamino)-2-methylpropanoate
- Methyl 3-(hexylamino)-2-methylpropanoate
- MDL： MFCD14707498
- Inchi： 1S/C11H23NO2/c1-4-5-6-7-8-12-9-10(2)11(13)14-3/h10,12H,4-9H2,1-3H3
- InChI Key： HRHBAJGPYRKATQ-UHFFFAOYSA-N
- SMILES： O(C)C(C(C)CNCCCCCC)=O

Computed Properties

Exact Mass: 201.173
Monoisotopic Mass: 201.173
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 9
Complexity: 148
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 38.3

Methyl 3-(hexylamino)-2-methylpropanoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB420484-1 g	Methyl 3-(hexylamino)-2-methylpropanoate	40870-90-4		1g	€467.00	2023-04-24
abcr	AB420484-5 g	Methyl 3-(hexylamino)-2-methylpropanoate	40870-90-4		5g	€722.60	2023-04-24
abcr	AB420484-10 g	Methyl 3-(hexylamino)-2-methylpropanoate	40870-90-4		10g	€935.60	2023-04-24
abcr	AB420484-25 g	Methyl 3-(hexylamino)-2-methylpropanoate	40870-90-4		25g	€1361.60	2023-04-24
abcr	AB420484-1g	Methyl 3-(hexylamino)-2-methylpropanoate; .	40870-90-4		1g	€467.00	2025-04-18
abcr	AB420484-5g	Methyl 3-(hexylamino)-2-methylpropanoate; .	40870-90-4		5g	€722.60	2025-04-18
abcr	AB420484-10g	Methyl 3-(hexylamino)-2-methylpropanoate; .	40870-90-4		10g	€935.60	2025-04-18
abcr	AB420484-25g	Methyl 3-(hexylamino)-2-methylpropanoate; .	40870-90-4		25g	€1361.60	2025-04-18
A2B Chem LLC	AJ24157-1g	methyl 3-(hexylamino)-2-methylpropanoate	40870-90-4	95+%	1g	$830.00	2024-04-20
A2B Chem LLC	AJ24157-2g	methyl 3-(hexylamino)-2-methylpropanoate	40870-90-4	95+%	2g	$1067.00	2024-04-20